3-bromo-N-methoxy-N-methyl-propionamide

• IUPAC Name: 3-bromo-N-methoxy-N-methylpropanamide
• InChI: InChI=1S/C5H10BrNO2/c1-7(9-2)5(8)3-4-6/h3-4H2,1-2H3
• InChI Key: HPAOGJIJRRDYPB-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CCBr)OC
• Molecular Formula: C5H10BrNO2
• Molecular Weight: 196.04 g/mol
• CAS No.: 128562-58-3

Description

3-bromo-N-methoxy-N-methyl-propionamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various areas, including medicinal chemistry, pharmacology, and biochemistry. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

• Synthesis of Complex Organic Compounds : The compound is utilized in the synthesis of various organic compounds. For example, Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis process involving a compound structurally related to 3-bromo-N-methoxy-N-methyl-propionamide, showcasing its utility in organic synthesis (Hirokawa, Horikawa, & Kato, 2000).

• Development of Pharmaceutical Agents : It's used in creating potential pharmaceutical agents. Högberg et al. (1990) synthesized and evaluated compounds including a structurally similar compound for their antidopaminergic properties, indicating its role in developing new drugs (Högberg et al., 1990).

• Radioactive Tracing in Medical Research : Mertens et al. (1994) demonstrated the use of a related compound in radioactive tracing, which is crucial in medical imaging and diagnostics (Mertens et al., 1994).

• Application in Photodynamic Therapy : Pişkin, Canpolat, and Öztürk (2020) explored the use of a derivative in photodynamic therapy for cancer treatment, highlighting its potential in medical applications (Pişkin, Canpolat, & Öztürk, 2020).

• Antibacterial and Antifungal Properties : Helal et al. (2013) synthesized derivatives with significant antibacterial and antifungal activities, indicating its potential in combating infections (Helal et al., 2013).

• Environmental Science Research : Yaron and Gerstl (1983) used a structurally related compound in studying herbicide residues in soils, showing its relevance in environmental science (Yaron & Gerstl, 1983).

Synthesis routes and methods

Procedure details

In analogy to the procedure described in intermediate 1D, 3-bromopropionic acid gave the title compound as a light yellow liquid. MS: 195.9 (MH+, 1Br).